3-Iodo-2,5,6-trimethoxyisonicotinonitrile

Specification

• CAS No.: 1414864-11-1
• Molecular Formula: C9H9IN2O3
• Molecular Weight: 320.08 g/mol
• IUPAC Name: 3-iodo-2,5,6-trimethoxypyridine-4-carbonitrile
• Standard InChI: InChI=1S/C9H9IN2O3/c1-13-7-5(4-11)6(10)8(14-2)12-9(7)15-3/h1-3H3
• Standard InChI Key: ZIMDGTVLUGSWRJ-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(N=C1OC)OC)I)C#N
• Canonical SMILES: COC1=C(C(=C(N=C1OC)OC)I)C#N

Introduction

3-Iodo-2,5,6-trimethoxyisonicotinonitrile is a complex organic compound with the molecular formula C12H12I N3O3. It has garnered significant attention due to its unique structural properties and potential applications in organic synthesis and pharmaceutical chemistry. This article aims to provide a comprehensive overview of this compound, including its chemical properties, synthesis methods, and potential applications.

Spectroscopic Data

Detailed spectroscopic data (e.g., NMR, IR) are not readily available in the provided sources but are crucial for identifying and characterizing the compound.

Synthesis Methods

The synthesis of 3-Iodo-2,5,6-trimethoxyisonicotinonitrile typically involves multi-step organic reactions. While specific synthesis protocols are not detailed in the available sources, it likely involves iodination and methoxylation reactions of an isonicotinonitrile precursor.

Organic Synthesis

This compound can serve as a versatile intermediate in organic synthesis due to its reactive iodine and nitrile groups. It may be used in cross-coupling reactions or as a precursor for further functionalization.

Pharmaceutical Chemistry

The structural features of 3-Iodo-2,5,6-trimethoxyisonicotinonitrile make it a potential candidate for drug discovery. Its unique substitution pattern could contribute to biological activity, although specific biological data are not available in the provided sources.